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Introduction
AST-120 is an oral adsorbent that consists of spherical carbon particles. It is utilized in

preclinical research, particularly in rodent models of chronic kidney disease (CKD), to

investigate its efficacy in adsorbing uremic toxins. In the intestines, AST-120 adsorbs low-

molecular-weight compounds such as indole and p-cresol, which are precursors to the uremic

toxins indoxyl sulfate (IS) and p-cresyl sulfate (PCS), respectively.[1] By reducing the systemic

levels of these toxins, AST-120 is studied for its potential to ameliorate the progression of CKD

and its associated complications.[1][2][3] These application notes provide a comprehensive

overview of the dosage and administration of AST-120 in mice for preclinical research

applications.

Quantitative Data Summary
The following tables summarize the dosages of AST-120 used in various mouse models of

chronic kidney disease.

Table 1: AST-120 Dosage Regimens in Murine Models
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Table 2: Effects of AST-120 on Uremic Toxin Levels in a Mouse Model of Renal Failure
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Organ
Fold Increase in IS (RF vs.
Control)

Percent Reduction in IS
with AST-120

Kidney 10.8 41.6% (p < 0.01)

Muscle 6.2 35.2% (p < 0.05)

Brain 184 Not significant

Heart 18.9 Not significant

Spleen 13.3 46.4% (p < 0.05)

Testis 11.6 36.8% (p < 0.01)

(Data adapted from a study on

a mouse model of renal failure

(RF)).[1]

Experimental Protocols
Protocol 1: Oral Administration of AST-120 via Dosed
Feed
This protocol is suitable for long-term studies where continuous administration of AST-120 is

required.

Materials:

AST-120 powder

Standard mouse chow powder

Precision balance

Blender or mixer

Pellet maker (optional)

Animal housing with ad libitum access to food and water
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Procedure:

Dose Calculation: Determine the target dose of AST-120, typically expressed as a

percentage of the feed weight (e.g., 4% w/w or 8% w/w).[3]

Preparation of Dosed Feed: a. Weigh the required amount of AST-120 and powdered

standard mouse chow. b. Thoroughly mix the AST-120 and chow powder in a blender or

mixer to ensure a homogenous distribution. c. If desired, use a pellet maker to create pellets

from the mixed powder. Alternatively, provide the powdered mixture in a suitable feeder.

Administration: a. House the mice in cages with free access to the AST-120-containing feed

and water. b. Monitor food consumption and the body weight of the animals regularly to

ensure adequate intake and to detect any potential adverse effects.[4]

Duration: Continue the administration for the duration specified in the experimental design.

Protocol 2: Oral Gavage Administration of AST-120
This protocol is suitable for studies requiring precise and intermittent dosing of AST-120.

Materials:

AST-120 powder

Vehicle (e.g., sterile water, 0.5% carboxymethyl cellulose)

Precision balance

Vortex mixer or sonicator

Animal gavage needles (20-22 gauge, with a ball tip)

Syringes (1 mL)

Animal scale

Procedure:
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Preparation of AST-120 Suspension: a. Weigh the required amount of AST-120 based on the

desired dose (e.g., in mg/kg) and the body weight of the mice. b. Suspend the AST-120

powder in the chosen vehicle. c. Vortex or sonicate the suspension to ensure it is

homogenous before each administration.

Animal Handling and Restraint: a. Gently restrain the mouse to prevent movement during the

procedure.[5]

Administration: a. Draw the calculated volume of the AST-120 suspension into a syringe

fitted with a gavage needle. b. Carefully insert the gavage needle into the mouse's mouth,

passing it over the tongue and down the esophagus into the stomach.[5] c. Slowly administer

the suspension. d. Carefully withdraw the gavage needle.

Post-Administration Monitoring: a. Observe the animal for any signs of distress or injury after

the procedure.

Visualizations
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Caption: Experimental workflow for evaluating AST-120 efficacy in a murine CKD model.
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Caption: Indirect mechanism of action of AST-120 in reducing uremic toxin-induced cellular

effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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